Cas no 1806539-70-7 (2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1806539-70-7
• MF: C₁₁H₉Br₂F₃O₂
• MW: 389.991172552109
• CID: 4974302
• Update Time: 2025-10-30

2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H9Br2F3O2/c1-6(13)10(17)9-3-2-8(4-7(9)5-12)18-11(14,15)16/h2-4,6H,5H2,1H3
• InChI Key： ZDRLTJALMSMHGK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1CBr)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 389.89009 g/mol
• Monoisotopic Mass: 387.89214 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 389.99
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806539-70-7)

The compound 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806539-70-7) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromomethyl group and a trifluoromethoxy moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, material science, and catalysis. The growing demand for fluorinated compounds and brominated intermediates in modern chemistry has further amplified interest in this molecule.

One of the key reasons for the popularity of 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one is its role in the synthesis of bioactive molecules. The presence of both bromo and trifluoromethoxy groups allows for versatile functionalization, enabling the creation of compounds with enhanced properties. Recent trends in green chemistry and sustainable synthesis have also sparked discussions about optimizing the production of such intermediates to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly chemical processes.

From a technical perspective, the compound's CAS No. 1806539-70-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories and manufacturers often prioritize compounds with well-documented synthetic pathways and analytical data, which are essential for reproducibility and scalability. The rise of AI-driven drug design and computational chemistry has further highlighted the need for reliable building blocks like this one, as they form the basis of virtual screening and molecular modeling studies.

Another area of interest is the compound's potential in crop protection and agrochemical development. The trifluoromethoxy group, in particular, is known to improve the bioavailability and stability of active ingredients, making it a sought-after feature in modern pesticides and herbicides. As global agriculture faces challenges like pest resistance and climate change, innovative chemical solutions derived from intermediates such as 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one are gaining traction.

In conclusion, 2-Bromo-1-(2-(bromomethyl)-4-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806539-70-7) represents a versatile and high-value chemical intermediate with broad applicability. Its relevance in pharmaceutical research, agrochemical innovation, and sustainable chemistry ensures its continued importance in scientific and industrial contexts. As the demand for specialty chemicals grows, this compound is poised to remain a focal point for researchers and developers worldwide.